Cas no 1805491-67-1 (Ethyl 2-cyano-4-formyl-5-nitrophenylacetate)

• Product Name: Ethyl 2-cyano-4-formyl-5-nitrophenylacetate
• CAS No: 1805491-67-1
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• CID: 4944943
• Update Time: 2025-11-01

Ethyl 2-cyano-4-formyl-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-formyl-5-nitrophenylacetate

• Inchi： 1S/C12H10N2O5/c1-2-19-12(16)5-8-4-11(14(17)18)10(7-15)3-9(8)6-13/h3-4,7H,2,5H2,1H3
• InChI Key： CQRFLSPHYAFBPR-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(C=O)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 408
• XLogP3: 1.1
• Topological Polar Surface Area: 113

Additional information on Ethyl 2-cyano-4-formyl-5-nitrophenylacetate

Recent Advances in the Study of Ethyl 2-cyano-4-formyl-5-nitrophenylacetate (CAS: 1805491-67-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyano-4-formyl-5-nitrophenylacetate (CAS: 1805491-67-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic utility, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Ethyl 2-cyano-4-formyl-5-nitrophenylacetate as a precursor in the synthesis of indole derivatives with potent anti-inflammatory and anticancer activities. The study employed a multi-step synthetic route, leveraging the compound's formyl and nitro functional groups for selective modifications. The resulting derivatives exhibited promising IC50 values against several cancer cell lines, suggesting its potential as a scaffold for oncology drug development.

Further investigations have focused on the compound's mechanism of action. Research from the European Journal of Pharmaceutical Sciences (2024) revealed that derivatives of Ethyl 2-cyano-4-formyl-5-nitrophenylacetate interact with specific kinase targets, inhibiting pathways associated with tumor proliferation. Molecular docking studies indicated strong binding affinities to EGFR and VEGFR-2, underscoring its relevance in targeted cancer therapies. These findings align with broader trends in precision medicine, where small-molecule inhibitors are increasingly designed to modulate specific signaling cascades.

In addition to its oncological applications, recent work has explored the compound's utility in antimicrobial drug development. A 2024 preprint in BioRxiv reported that structurally modified analogs of Ethyl 2-cyano-4-formyl-5-nitrophenylacetate displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics.

From a chemical perspective, advances in green chemistry have optimized the synthesis of Ethyl 2-cyano-4-formyl-5-nitrophenylacetate. A 2023 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free, catalytic method that improved yield by 35% while reducing hazardous waste. This innovation addresses critical challenges in scalable production, making the compound more accessible for industrial and academic research.

Despite these advancements, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies cited in a 2024 review in Expert Opinion on Drug Metabolism & Toxicology note variable bioavailability profiles, necessitating further structural optimization. Researchers are actively investigating prodrug strategies and nanoformulations to enhance delivery efficiency.

In conclusion, Ethyl 2-cyano-4-formyl-5-nitrophenylacetate (1805491-67-1) represents a multifaceted tool in modern drug discovery. Its dual role as a synthetic building block and biologically active core continues to inspire innovation across therapeutic areas. Future research directions may include combinatorial chemistry approaches to expand its derivative library and advanced computational modeling to predict optimal structural modifications for targeted applications.